Cas no 653591-51-6 (1,1'-Biphenyl, 4-ethoxy-2,2',3,3'-tetrafluoro-4'-(trans-4-propylcyclohexyl)-)

• Product Name: 1,1'-Biphenyl, 4-ethoxy-2,2',3,3'-tetrafluoro-4'-(trans-4-propylcyclohexyl)-
• CAS No: 653591-51-6
• MF: C₂₃H₂₆F₄O
• MW: 394.445560932159
• CID: 399971
• PubChem ID: 68165617
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-ethoxy-2,2',3,3'-tetrafluoro-4'-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-ethoxy-2,2',3,3'-tetrafluoro-4'-(trans-4-propylcyclohexyl)-
• 1-[2,3-difluoro-4-(4-propylcyclohexyl)phenyl]-4-ethoxy-2,3-difluorobenzene
• 3~4~-Ethoxy-2~2~,2~3~,3~2~,3~3~-tetrafluoro-1~4~-propyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• SCHEMBL11917052
• DTXSID20738116
• 653591-51-6
• SCHEMBL11940762

• Inchi： 1S/C23H26F4O/c1-3-5-14-6-8-15(9-7-14)16-10-11-17(21(25)20(16)24)18-12-13-19(28-4-2)23(27)22(18)26/h10-15H,3-9H2,1-2H3
• InChI Key： WBMYWPFMRMQYMC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C2C=CC(=C(C=2F)F)OCC)C=CC=1C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 394.19208
• Monoisotopic Mass: 394.19197810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23